Cas no 165105-40-8 (2-Pyridinepropanoic acid, 6-bromo-)

• Product Name: 2-Pyridinepropanoic acid, 6-bromo-
• CAS No: 165105-40-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 2115297
• Update Time: 2023-08-04

2-Pyridinepropanoic acid, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-Pyridinepropanoic acid
• 2-Pyridinepropanoic acid, 6-bromo-

• Inchi： 1S/C8H8BrNO2/c9-7-3-1-2-6(10-7)4-5-8(11)12/h1-3H,4-5H2,(H,11,12)
• InChI Key： MRHGAMBYYFLQHW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 50.2